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Performance Showdown: Disperse Blue 183 in
Textile Finishing
For researchers and scientists in the textile industry, the selection of the appropriate dye is

paramount to achieving desired coloration and performance characteristics of the final product.

This guide provides a comprehensive comparison of Disperse Blue 183 against two common

alternatives, Disperse Blue 79 and Disperse Blue 60, across various textile finishing processes.

The evaluation is based on key performance indicators such as colorfastness to light, washing,

sublimation, and rubbing.

Disperse Blue 183 is a monoazo dye known for its bright, vibrant blue shade and is frequently

used for dyeing polyester and its blends.[1] It is recognized for its good overall fastness

properties, making it a versatile choice in textile applications.[1] This guide aims to provide an

objective analysis of its performance in relation to other widely used blue disperse dyes,

supported by experimental data from various sources.

Comparative Performance Data
The following tables summarize the fastness properties of Disperse Blue 183 and its

alternatives. The ratings are based on standardized testing methodologies, with higher values

indicating better performance. It is important to note that while the data has been compiled

from technical datasheets and reliable sources, slight variations in testing conditions between

sources may exist.
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Table 1: Colorfastness Properties of Disperse Blue Dyes

Dye C.I. Name

Light
Fastness
(Xenon
Arc)

Washing
Fastness
(ISO 105-
C06)

Sublimati
on
Fastness
(ISO 105-
P01)

Rubbing
Fastness
(Dry)

Rubbing
Fastness
(Wet)

Disperse

Blue 183:1
11078 5[2] 4-5[2] 4[2] 4-5[2] 4-5[2]

Disperse

Blue 79
- 4[3] 4[3] 4-5[3] 4[3] 4-5[3]

Disperse

Blue 60
61104 6-7[4] 4-5[4] 4-5[4] 4-5[4] 4-5[4]

Note: Light fastness is typically rated on a scale of 1-8, while other fastness properties are

rated on a scale of 1-5.

Performance in Key Textile Finishing Processes
The choice of dyeing process is critical in determining the final properties of the dyed textile.

Disperse Blue 183 is suitable for several application methods, primarily for polyester fibers.

High-Temperature Dyeing: This is a common method for dyeing polyester due to its crystalline

and hydrophobic nature. In this process, dyeing is carried out under high temperature (typically

130°C) and pressure, which allows the dye molecules to penetrate the fiber structure.

Disperse Blue 183 generally exhibits good performance in high-temperature dyeing, offering

good dye uptake and levelness.[5] When comparing with alternatives, Disperse Blue 79 is also

well-suited for high-temperature and high-pressure methods, particularly for achieving darker

shades.[6] Disperse Blue 60 is also applicable in high-temperature exhaust dyeing processes.

[7]

Thermosol Dyeing: This continuous process involves padding the fabric with a dye dispersion,

followed by drying and then heating (thermofixation) at high temperatures (e.g., 180-220°C).[8]

This method is highly efficient for large-scale production.[8] Disperse Blue 183 is suitable for
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the thermosol process.[9] Both Disperse Blue 79 and Disperse Blue 60 are also indicated for

use in thermosol dyeing.[3][4] The high sublimation fastness of Disperse Blue 79 and Disperse

Blue 60 (rated 4-5) is a key advantage in this high-temperature process.[3][4]

Carrier Dyeing: This method allows for dyeing of polyester at atmospheric pressure and lower

temperatures (around 100°C) with the aid of a "carrier," a chemical agent that swells the fiber to

facilitate dye uptake. While this method is less common now due to environmental concerns

associated with some carriers, it can be an option. The performance of disperse dyes in this

process is highly dependent on the specific carrier used and the dye's molecular size.

Experimental Protocols
To ensure accurate and reproducible comparison of dye performance, standardized

experimental protocols are essential. The following are detailed methodologies for the key

fastness tests cited in this guide.

Light Fastness (ISO 105-B02): This test determines the resistance of the color of textiles to the

action of an artificial light source representative of natural daylight (Xenon arc lamp).

Apparatus: Xenon arc lamp apparatus, blue wool standards, grey scale for assessing

change in color.

Procedure: A specimen of the dyed textile is exposed to light from a xenon arc lamp under

specified conditions. Simultaneously, a set of blue wool lightfastness standards are exposed.

The fastness is assessed by comparing the change in color of the specimen with that of the

blue wool standards.

Washing Fastness (ISO 105-C06): This method is designed to determine the resistance of the

color of textiles to domestic and commercial laundering procedures.

Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a

thermostatically controlled water bath, stainless steel balls, multifibre adjacent fabric, grey

scales.

Procedure: A specimen of the dyed textile, in contact with a multifibre adjacent fabric, is

laundered in a soap or soap and soda solution. The severity of the action is controlled by the
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temperature, time of treatment, and the inclusion of stainless steel balls. The change in color

of the specimen and the staining of the adjacent fabric are assessed using the grey scales.

Sublimation Fastness (ISO 105-P01): This test assesses the resistance of the color of textiles

to the action of dry heat, as in processes like pleating, setting, or calendering.

Apparatus: Heating device capable of maintaining a specified temperature.

Procedure: The dyed specimen is placed between two undyed fabrics and subjected to a

specific temperature for a set duration. The change in color of the specimen and the staining

of the adjacent undyed fabrics are evaluated using the grey scales.

Rubbing Fastness (AATCC Test Method 8): This test determines the amount of color

transferred from the surface of a colored textile material to other surfaces by rubbing.

Apparatus: Crockmeter.

Procedure: A colored test specimen is rubbed with a dry and a wet white crocking cloth

under controlled conditions. The amount of color transferred to the white cloths is then

assessed by comparison with a grey scale for staining or a chromatic transference scale.

Logical Workflow for Dye Selection
The selection of a disperse dye for a specific application involves a logical progression of

considerations, from the desired shade and fastness properties to the intended finishing

process and cost-effectiveness.
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Define Color and Performance Requirements

Identify Potential Dye Candidates
(e.g., Disperse Blue 183, 79, 60)

Evaluate Fastness Data
(Light, Wash, Sublimation, Rubbing)

Consider Finishing Process Compatibility
(High-Temp, Thermosol, Carrier)

Conduct Laboratory Trials
(Dyeing and Fastness Testing)

Assess Cost-Effectiveness

Final Dye Selection

Click to download full resolution via product page

Caption: Logical workflow for selecting a disperse dye.

In conclusion, Disperse Blue 183 offers a balanced profile of good fastness properties, making

it a reliable choice for many polyester dyeing applications. However, for processes requiring

very high light fastness, Disperse Blue 60 may be a superior alternative. For applications

demanding high sublimation fastness, both Disperse Blue 60 and Disperse Blue 79 present

strong performance. The ultimate selection will depend on a careful evaluation of the specific

requirements of the end-product and the chosen manufacturing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1345753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

